Cas no 694533-71-6 (4-methoxy-1-methyl-9H-Pyrido[3,4-b]indole)

4-Methoxy-1-methyl-9H-pyrido[3,4-b]indole is a heterocyclic compound featuring a fused pyridoindole core with methoxy and methyl substituents. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials research. The methoxy group enhances solubility and modulates reactivity, while the methyl substitution improves stability. Its rigid aromatic framework is conducive to π-stacking interactions, useful in ligand design and optoelectronic applications. The compound serves as a versatile intermediate in synthetic chemistry, particularly for developing bioactive molecules or functional materials. High purity and well-defined structural characteristics ensure reproducibility in research applications.
4-methoxy-1-methyl-9H-Pyrido[3,4-b]indole structure
694533-71-6 structure
Product Name:4-methoxy-1-methyl-9H-Pyrido[3,4-b]indole
CAS No:694533-71-6
MF:C13H12N2O
MW:212.247182846069
CID:1116175
PubChem ID:11481274
Update Time:2025-10-28

4-methoxy-1-methyl-9H-Pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-1-methyl-9H-Pyrido[3,4-b]indole
    • 694533-71-6
    • CHEMBL298419
    • EN300-258474
    • DB-349424
    • Inchi： 1S/C13H12N2O/c1-8-13-12(11(16-2)7-14-8)9-5-3-4-6-10(9)15-13/h3-7,15H,1-2H3
    • InChI Key： KYXCDOJUFJKHSO-UHFFFAOYSA-N
    • SMILES： O(C)C1=CN=C(C)C2=C1C1C=CC=CC=1N2

Computed Properties

  • Exact Mass: 212.094963011g/mol
  • Monoisotopic Mass: 212.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 37.9Ų

4-methoxy-1-methyl-9H-Pyrido[3,4-b]indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1082829-1g
4-Methoxy-1-methyl-9H-pyrido[3,4-b]indole
 694533-71-6 95%
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 $1824.0 2025-04-17
Enamine
EN300-258474-0.05g
4-methoxy-1-methyl-9H-pyrido[3,4-b]indole
 694533-71-6 95%
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 $695.0 2024-06-18
Enamine
EN300-258474-0.1g
4-methoxy-1-methyl-9H-pyrido[3,4-b]indole
 694533-71-6 95%
0.1g
 $838.0 2024-06-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2039396-1g
4-Methoxy-1-methyl-9H-pyrido[3,4-b]indole
 694533-71-6
1g
 ￥18774.00 2024-05-03
1PlusChem
1P01C4QS-50mg
4-methoxy-1-methyl-9H-pyrido[3,4-b]indole
 694533-71-6 95%
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 $921.00 2023-12-16
1PlusChem
1P01C4QS-100mg
4-methoxy-1-methyl-9H-pyrido[3,4-b]indole
 694533-71-6 95%
100mg
 $1098.00 2023-12-16

4-methoxy-1-methyl-9H-Pyrido[3,4-b]indole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:694533-71-6)4-methoxy-1-methyl-9H-Pyrido[3,4-b]indole
Order Number:A1047888
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:25
Price ($):1642.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:694533-71-6)4-methoxy-1-methyl-9H-Pyrido[3,4-b]indole
A1047888
Purity:99%
Quantity:1g
Price ($):1642.0
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